Cas no 1357147-52-4 (3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile)

• Product Name: 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile
• CAS No: 1357147-52-4
• MF: C₁₄H₇F₃N₂O₂S
• MW: 324.277792215347
• MDL: MFCD21333192
• CID: 4592997
• Update Time: 2025-06-23

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzonitrile
• 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile

• MDL： MFCD21333192
• Inchi： 1S/C14H7F3N2O2S/c15-14(16,17)10-2-1-3-11(7-10)22-13-5-4-9(8-18)6-12(13)19(20)21/h1-7H
• InChI Key： RBVOYLWVOIUTTD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(SC2=CC=CC(C(F)(F)F)=C2)C([N+]([O-])=O)=C1

Additional information on 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile: A Comprehensive Overview

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile, identified by the CAS No. 1357147-52-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzonitrile group, a nitro substituent, and a trifluoromethylphenylsulfanyl moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and promising research avenues.

The synthesis of 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and coupling reactions. Recent studies have highlighted its stability under various reaction conditions, making it a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo further functionalization has opened doors to its application in drug discovery and material science.

One of the most exciting developments involving this compound is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for designing novel drugs targeting specific biological pathways. For instance, studies have shown that 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile exhibits selective inhibitory activity against certain enzymes, making it a promising candidate for anti-inflammatory and anticancer therapies.

In addition to its medicinal applications, this compound has also gained attention in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices. Recent research has focused on understanding its electronic structure and how it can be tailored for specific applications.

The physical and chemical properties of CAS No. 1357147-52-4 have been extensively studied to optimize its synthesis and application. For example, its solubility in various solvents has been characterized, providing insights into its behavior in different chemical environments. This information is crucial for designing efficient synthetic routes and ensuring the scalability of production processes.

Moreover, the environmental impact of this compound has been a topic of interest. Researchers have investigated its biodegradability and toxicity to assess its safety for industrial and pharmaceutical use. Preliminary findings suggest that it has low toxicity, which is a positive indicator for its potential use in therapeutic agents.

In conclusion, 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzonitrile, with CAS No. 1357147-52-4, represents a significant advancement in organic chemistry. Its versatile structure, combined with recent research findings, positions it as a valuable tool in drug discovery, materials science, and other related fields. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.